Cas no 169205-56-5 (1-Isoquinolinamine, N-(3-bromophenyl)-)

• Product Name: 1-Isoquinolinamine, N-(3-bromophenyl)-
• CAS No: 169205-56-5
• MF: C₁₅H₁₁BrN₂
• MW: 299.165242433548
• CID: 1356193
• Update Time: 2024-08-17

1-Isoquinolinamine, N-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinamine, N-(3-bromophenyl)-

• Inchi： 1S/C15H11BrN2/c16-12-5-3-6-13(10-12)18-15-14-7-2-1-4-11(14)8-9-17-15/h1-10H,(H,17,18)
• InChI Key： XLUUAOKSTRHPIZ-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC(Br)=C2)C2=C(C=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 298.01063

Experimental Properties

• Density: 1.503±0.06 g/cm3(Predicted)
• Boiling Point: 408.6±30.0 °C(Predicted)
• PSA: 24.92
• pka: 6.24±0.30(Predicted)